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Cat. No.: B1243118 Get Quote

A Note on Terminology: Initial historical research for "Anhydrofulvic acid" did not yield specific

discovery records. It is likely a modern classification or a derivative of the more historically

established "fulvic acid." This guide will focus on the rich history and technical protocols of

fulvic acid, the foundational substance from which anhydrofulvic acid is derived.

Executive Summary
The journey into the molecular world of soil organic matter began in the late 18th century,

leading to the eventual discovery and characterization of humic and fulvic acids. This in-depth

technical guide provides researchers, scientists, and drug development professionals with a

comprehensive historical overview of the discovery of fulvic acid, detailed experimental

protocols for its isolation and characterization, and a structured presentation of key quantitative

data. By understanding the historical context and the evolution of analytical techniques,

researchers can better appreciate the complexity of these ubiquitous natural compounds and

their potential for future applications.

A Historical Perspective: The Dawn of Humic
Substances Research
The recognition of "humic substances" as a distinct fraction of soil organic matter dates back to

the late 18th century. Early agricultural chemists observed that the dark-colored, amorphous

material in soil was crucial for its fertility.[1]
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1786: The German chemist Franz Karl Achard is credited with the first isolation of humic

substances. By treating peat with alkali, he precipitated a dark, amorphous substance upon

acidification, which he termed "humic acid."[2][3] This foundational work laid the groundwork

for the operational definition of humic fractions based on their solubility.

Early 19th Century: Scientists like Jöns Jakob Berzelius and Carl Sprengel continued to

investigate these substances.[1] Sprengel, in 1826, published comprehensive studies on

humic acids extracted from soil using the same alkaline extraction method pioneered by

Achard. It was during this period that the concept of different fractions within humic

substances began to emerge, based on their behavior in acidic and alkaline solutions.

The Emergence of "Fulvic Acid": The term "fulvic acid" was introduced to describe the

fraction of humic substances that remained soluble in the acidic solution after the

precipitation of humic acid. This operational definition, based on solubility, remains the

fundamental principle for separating these two major components of humic substances.

Fulvic acid is characterized by its lower molecular weight and higher content of oxygen-

containing functional groups compared to humic acid.

Experimental Protocols: From Classical Extraction
to Modern Characterization
The methodologies for isolating and characterizing fulvic acid have evolved significantly since

the 18th century. Early methods were purely chemical, relying on precipitation and filtration.

Modern techniques incorporate sophisticated chromatographic and spectroscopic analyses to

provide detailed structural and functional information.

Classical Extraction and Isolation (Based on the
International Humic Substances Society - IHSS Method)
The IHSS method is a widely accepted standard for the extraction of humic and fulvic acids

from soil and other natural organic matter sources.

Objective: To separate fulvic acid from the bulk organic matter and humic acid.

Principle: This method relies on the differential solubility of humic substances in alkaline and

acidic solutions.
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Protocol:

Acid Pre-treatment: Equilibrate the soil sample to a pH between 1.0 and 2.0 with 1 M HCl.

This step removes carbonates and acid-soluble organic materials.

Alkaline Extraction: Neutralize the pre-treated soil with 1 M NaOH to pH 7.0, then add 0.1 M

NaOH under an inert atmosphere (e.g., N2) to achieve a final extractant-to-soil ratio of 10:1.

Shake the suspension for a minimum of 4 hours.

Separation of Humic and Fulvic Acids:

Centrifuge the alkaline suspension to collect the supernatant.

Acidify the supernatant to pH 1.0 with 6 M HCl.

Allow the suspension to stand for 12-16 hours to precipitate the humic acid.

Centrifuge to separate the precipitated humic acid from the supernatant, which contains

the fulvic acid fraction.

Purification of Fulvic Acid:

Pass the fulvic acid-containing supernatant through a column of XAD-8 resin.

Discard the effluent and rinse the column with distilled water.

Back-elute the fulvic acid from the resin using 0.1 M NaOH.

Immediately acidify the eluate to pH 1.0 with 6 M HCl.

Desalting and Lyophilization:

If necessary, use dialysis against dilute HCl and then distilled water to remove excess

salts.

Freeze-dry the purified fulvic acid solution to obtain a solid sample.

Modern Characterization Techniques
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A variety of instrumental techniques are employed to characterize the complex structure and

composition of fulvic acid.

Elemental Analysis: Determines the percentage of carbon, hydrogen, nitrogen, and oxygen.

UV-Visible Spectroscopy: The ratio of absorbance at 465 nm to 665 nm (E4/E6 ratio) is used

as an indicator of the degree of humification and aromaticity. Higher ratios suggest lower

aromaticity and smaller molecular size.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the presence of key functional

groups such as carboxyl (-COOH), hydroxyl (-OH), carbonyl (C=O), and amide (-NH2)

groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR and ¹³C-NMR): Provides

detailed information about the chemical environment of hydrogen and carbon atoms, helping

to elucidate the aliphatic and aromatic structures within the fulvic acid molecules.

Quantitative Data Summary
The following tables summarize typical quantitative data obtained from the characterization of

fulvic acid from various sources.

Table 1: Elemental Composition of Fulvic Acid

Element Percentage (%)

Carbon (C) 40 - 60

Hydrogen (H) 4 - 6

Oxygen (O) 30 - 50

Nitrogen (N) 1 - 6

Source: Data compiled from multiple studies on soil and aquatic fulvic acids.

Table 2: Spectroscopic Characteristics of Fulvic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value Range Significance

E4/E6 Ratio 6.0 - 8.5

Higher value indicates lower

aromaticity and smaller

molecular size.

Visualizing the Workflow
The process of isolating and characterizing fulvic acid can be represented as a logical

workflow.
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Caption: Workflow for the extraction, purification, and characterization of fulvic acid.
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Conclusion
The historical journey of fulvic acid research, from its initial discovery as a soluble fraction of

soil organic matter to its detailed characterization by modern analytical techniques, highlights

the enduring importance of these complex natural molecules. For researchers in drug

development and other scientific fields, a thorough understanding of the historical context and

the established experimental protocols is essential for harnessing the potential of fulvic acid

and its derivatives. This guide provides a foundational resource to support further investigation

into the structure, function, and application of these fascinating compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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